2-(4-methoxybenzyl)-3,4-dihydro-2,7-naphthyridin-1(2H)-one

• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methyl]-3,4-dihydro-2,7-naphthyridin-1-one
• InChI: InChI=1S/C16H16N2O2/c1-20-14-4-2-12(3-5-14)11-18-9-7-13-6-8-17-10-15(13)16(18)19/h2-6,8,10H,7,9,11H2,1H3
• InChI Key: WWHBKTPSTOCXPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC3=C(C2=O)C=NC=C3

Description

2-(4-methoxybenzyl)-3,4-dihydro-2,7-naphthyridin-1(2H)-one is a useful research compound. Its molecular formula is C16H16N2O2 and its molecular weight is 268.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-(2-hydroxy-ethyl)-N-(4-methoxy-benzyl)-nicotinamide (2.2 g, 7.683 mmol) and triphenylphosphine (4.03 g, 15.37 mmol) were dissolved in 50 mL of anhydrous THF. The mixture, while being stirred at 0° C. under the nitrogen atmosphere, dropwisely added with diethyl azocarboxylate (1.4 mL, 9.220 mmol) and stirred for about 1 hour at room temperature. The mixture was then concentrated under reduced pressure and a silica gel column chromatography (3% MeOH/MC) was performed on the resulting residue and obtained 1.88 g (91%) of 2-(4-methoxy-benzyl)-3,4-dihydro-2H-[2,7]naphtyridine-1-on in white solid.

Synthesis routes and methods II

Procedure details

DEAD (1.094 g, 6.286 mmol) was added drop wise to a solution of 4-(2-hydroxyethyl)-N-(4-methoxybenzyl)nicotinamide (I-65d: 1.5 g, 5.238 mmol) and PPh3 (2.784 g, 10.477 mmol) in THF (40 mL) at 0° C. and the resulting reaction mass was stirred at room temperature for 1 hour. The reaction was monitored by TLC (10% methanol in CHCl3). The reaction mass was concentrated under reduced pressure and the crude residue was purified by column chromatography on silica gel (3% methanol in DCM) to afford 700 mg of the product (49.82% yield).